Cas no 52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-)
52499-14-6 structure
Product Name:Benzenesulfonylchloride, 4-dodecyl-
CAS No:52499-14-6
MF:C18H29ClO2S
MW:344.939663648605
MDL:MFCD00961845
CID:375482
PubChem ID:104215
Update Time:2025-09-27
Benzenesulfonylchloride, 4-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonylchloride, 4-dodecyl-
- 4-DODECYLBENZENESULFONYL CHLORIDE
- 4-(n-dodecyl)benzenesulfonyl chloride
- 4-dodecylbenzene-1-sulfonyl chloride
- 4-dodecyl-benzenesulfonyl chloride
- 4-n-Dodecylbenzolsulfonylchlorid
- EINECS 257-966-3
- p-Dodecylbenzenesulfonyl chloride
- p-Dodecylbenzenesulphonyl chloride
- SCHEMBL282368
- FT-0744517
- p-n-Dodecylbenzenesulfonyl Chloride
- NS00032517
- DTXSID50200492
- A1-21318
- VLBSKIZWQATQRK-UHFFFAOYSA-N
- MFCD00961845
- 4-DODECYLBENZENESULFONYLCHLORIDE
- 52499-14-6
-
- MDL: MFCD00961845
- Inchi: 1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3
- InChI Key: VLBSKIZWQATQRK-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 344.15800
- Monoisotopic Mass: 344.157679
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.5
Experimental Properties
- Density: 1.064
- Boiling Point: 427.1°Cat760mmHg
- Flash Point: 212.1°C
- Refractive Index: 1.504
- PSA: 42.52000
- LogP: 7.15830
Benzenesulfonylchloride, 4-dodecyl- Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzenesulfonylchloride, 4-dodecyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB287230-25 g |
4-Dodecylbenzenesulfonyl chloride, 95%; . |
52499-14-6 | 95% | 25 g |
€469.50 | 2023-07-20 | |
| abcr | AB287230-25g |
4-Dodecylbenzenesulfonyl chloride, 95%; . |
52499-14-6 | 95% | 25g |
€469.50 | 2024-06-09 | |
| Ambeed | A645686-1g |
4-Dodecylbenzenesulfonylchloride |
52499-14-6 | 98% | 1g |
$14.0 | 2024-04-18 | |
| Ambeed | A645686-5g |
4-Dodecylbenzenesulfonylchloride |
52499-14-6 | 98% | 5g |
$47.0 | 2024-04-18 |
Benzenesulfonylchloride, 4-dodecyl- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-) Related Products
- 54997-92-1(4-n-butylbenzene-1-sulfonyl chloride)
- 3119-64-0(4-4-(Chlorosulfonyl)benzylbenzenesulfonyl Chloride)
- 63389-65-1(Benzenesulfonyl chloride, 4-(2-phenylethyl)-)
- 73948-18-2(4-PENTYLBENZENE-1-SULFONYL CHLORIDE)
- 146949-07-7(4-n-Propylbenzenesulfonyl chloride)
- 54997-90-9(4-(propan-2-yl)benzenesulfonyl chloride)
- 16712-69-9(4-ethylbenzenesulfonylchloride)
- 339370-45-5(4-Isobutylbenzenesulfonyl Chloride)
- 54997-94-3(4-Cyclopentylbenzenesulfonyl chloride)
- 54997-91-0(Benzenesulfonyl chloride, 4-octyl-)
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